Cas no 2624134-18-3 (methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate)

• Product Name: methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate
• CAS No: 2624134-18-3
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• MDL: MFCD33550725
• CID: 5664618
• PubChem ID: 155978358
• Update Time: 2025-06-12

methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2624134-18-3
• methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate
• EN300-27750564
• methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate

• MDL： MFCD33550725
• Inchi： 1S/C9H14ClNO2/c1-13-7(12)9(10)6-8(9)2-4-11-5-3-8/h11H,2-6H2,1H3
• InChI Key： WDUHYXCKYMUZOA-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)OC)CC21CCNCC2

Computed Properties

• Exact Mass: 203.0713064g/mol
• Monoisotopic Mass: 203.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 1-chloro-6-azaspiro2.5octane-1-carboxylate

Recent Advances in the Application of Methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate (CAS: 2624134-18-3) in Chemical Biology and Pharmaceutical Research

Methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate (CAS: 2624134-18-3) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology due to its unique spirocyclic structure and versatile reactivity. This compound, characterized by its azaspiro[2.5]octane core and chloro-substituted carboxylate moiety, has been the subject of several innovative studies exploring its potential in drug discovery and chemical probe development. Recent literature highlights its utility as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the development of novel covalent inhibitors for protein-protein interactions. Researchers utilized the reactive chloro group to selectively modify cysteine residues in target proteins, enabling the creation of potent and selective inhibitors. The spirocyclic structure was found to confer improved metabolic stability compared to linear analogs, addressing a common challenge in covalent drug design.

In parallel research, methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate has been employed in the synthesis of constrained peptide mimetics. A recent Nature Chemical Biology publication described its incorporation into macrocyclic peptides designed to target intracellular protein-protein interactions. The compound's rigid spirocyclic framework was shown to effectively pre-organize peptide backbones, enhancing binding affinity while maintaining cell permeability - a critical factor for drug development.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data published in ACS Chemical Biology revealed that derivatives of this scaffold can induce unique conformational changes in target proteins, potentially opening new avenues for allosteric modulation. These findings suggest that methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate derivatives may be particularly valuable for targeting "undruggable" protein interfaces.

Recent synthetic methodology developments have significantly expanded access to this scaffold. A 2024 Organic Letters report detailed an improved asymmetric synthesis route that enables gram-scale production with high enantiomeric purity. This advancement addresses previous limitations in material supply that had hindered broader investigation of this chemical space.

Looking forward, methyl 1-chloro-6-azaspiro[2.5]octane-1-carboxylate continues to attract attention as a privileged structure in fragment-based drug discovery. Its balanced physicochemical properties and multiple points for derivatization make it particularly suitable for library development in hit-to-lead optimization campaigns. Several pharmaceutical companies have reportedly included derivatives of this scaffold in their screening collections for neurodegenerative disease and oncology targets.